Cas no 38335-22-7 (3-(4-methylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(4-methylphenyl)-2-oxopropanoic acid
• CAS No: 38335-22-7
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 2625731
• PubChem ID: 1810716
• Update Time: 2025-04-21

3-(4-methylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-2-oxopropanoic acid
• MFCD00060324
• 38335-22-7
• C91147
• EN300-43547
• PNRQUSIPQQXINE-UHFFFAOYSA-N
• p-methylphenylpyruvic acid
• F1900-0018
• Benzenepropanoic acid, 4-methyl-.alpha.-oxo-
• 2-oxo-3-(p-tolyl)propanoic acid
• SCHEMBL5790520
• AKOS000150801
• SY338729
• CS-0117031
• NBA33522
• 961-489-2

• Inchi： 1S/C10H10O3/c1-7-2-4-8(5-3-7)6-9(11)10(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： PNRQUSIPQQXINE-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives